Cas no 198404-35-2 (5-(bromomethyl)-2-(trifluoromethyl)pyrimidine)

• Product Name: 5-(bromomethyl)-2-(trifluoromethyl)pyrimidine
• CAS No: 198404-35-2
• MF: C₆H₄BrF₃N₂
• MW: 241.008570671082
• MDL: MFCD11042581
• CID: 908487
• PubChem ID: 23080920
• Update Time: 2025-10-30

5-(bromomethyl)-2-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-2-(trifluoromethyl)pyrimidine
• Pyrimidine, 5-(bromomethyl)-2-(trifluoromethyl)- (9CI)
• F15604
• MFCD11042581
• AKOS025396804
• LAZGEURDWNHKNA-UHFFFAOYSA-N
• 198404-35-2
• SY260241
• CS-0044965
• Pyrimidine, 5-(bromomethyl)-2-(trifluoromethyl)-
• EN300-260998
• AS-47700
• 5-Bromomethyl-2-(trifluoromethyl)pyrimidine
• A858122
• SCHEMBL1787959
• SB58778
• 5-(bromomethyl)-2-(trifluoromethyl)pyrimidine

• MDL： MFCD11042581
• Inchi： 1S/C6H4BrF3N2/c7-1-4-2-11-5(12-3-4)6(8,9)10/h2-3H,1H2
• InChI Key： LAZGEURDWNHKNA-UHFFFAOYSA-N
• SMILES： BrCC1C=NC(C(F)(F)F)=NC=1

Computed Properties

• Exact Mass: 239.95102
• Monoisotopic Mass: 239.95100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on 5-(bromomethyl)-2-(trifluoromethyl)pyrimidine

Comprehensive Overview of 5-(bromomethyl)-2-(trifluoromethyl)pyrimidine (CAS No. 198404-35-2)

5-(bromomethyl)-2-(trifluoromethyl)pyrimidine (CAS No. 198404-35-2) is a highly versatile heterocyclic compound widely utilized in pharmaceutical, agrochemical, and material science research. This brominated pyrimidine derivative is characterized by its unique molecular structure, featuring a trifluoromethyl group at the 2-position and a bromomethyl group at the 5-position, making it a valuable intermediate in organic synthesis. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery, catalysis, and functional material development.

The growing demand for fluorinated compounds and halogenated intermediates in modern chemistry has placed 5-(bromomethyl)-2-(trifluoromethyl)pyrimidine in the spotlight. Its reactivity and selectivity make it ideal for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are critical for constructing complex molecular architectures. Additionally, the trifluoromethyl group enhances the compound's metabolic stability and lipophilicity, traits highly sought after in medicinal chemistry.

Recent advancements in AI-driven drug design and high-throughput screening have further amplified the relevance of 5-(bromomethyl)-2-(trifluoromethyl)pyrimidine. Computational chemists frequently explore its electronic properties and binding affinities to optimize lead compounds for diseases like cancer and viral infections. The compound's structural motifs are also being investigated for their role in protease inhibition and kinase modulation, aligning with current trends in targeted therapy.

From an industrial perspective, the synthesis and scalability of 5-(bromomethyl)-2-(trifluoromethyl)pyrimidine are subjects of ongoing research. Innovations in green chemistry and flow reactor technology aim to improve its production efficiency while minimizing environmental impact. These efforts resonate with the global push toward sustainable chemical manufacturing, a topic frequently searched by professionals in the field.

In material science, the compound's fluorine-rich structure contributes to the development of advanced polymers and electronic materials. Its incorporation into OLEDs (organic light-emitting diodes) and photovoltaic devices is under exploration, addressing the rising demand for energy-efficient technologies. Such applications highlight the compound's interdisciplinary importance, bridging gaps between chemistry, physics, and engineering.

For researchers seeking reliable data on 5-(bromomethyl)-2-(trifluoromethyl)pyrimidine, key questions often include its synthetic routes, spectroscopic characterization, and safety profiles. Peer-reviewed studies emphasize its handling under inert conditions due to the bromomethyl group's sensitivity to moisture. Proper storage in anhydrous environments and the use of protective equipment are recommended to ensure stability and user safety.

In summary, 5-(bromomethyl)-2-(trifluoromethyl)pyrimidine (CAS No. 198404-35-2) stands as a pivotal building block in contemporary chemistry. Its multifaceted applications—from pharmaceutical intermediates to cutting-edge materials—underscore its significance in both academic and industrial settings. As scientific inquiry evolves, this compound will likely remain at the forefront of innovation, driven by its structural uniqueness and functional adaptability.